Cas no 58759-63-0 (5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione)

5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione structure
58759-63-0 structure
Product Name:5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione
CAS No:58759-63-0
MF:C7H4N2O2S2
MW:212.248858451843
MDL:MFCD11111675
CID:57326
PubChem ID:4995376
Update Time:2025-04-18

5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzothiazole-2-thiol
    • 5-Nitro-2(3H)-benzothiazolethione
    • 5- Nitro-2-benzothiazolethiol
    • 5-nitro-3H-1,3-benzothiazole-2-thione
    • 2(3H)-BENZOTHIAZOLETHIONE, 5-NITRO-
    • 5-NITROBENZOTHIAZOL-2-THIOL
    • 2(3H)-Benzothiazolethione,5-nitro-(9CI)
    • 5-NITRO-2-BENZOTHIAZOLETHIOL
    • 5-nitrobenzo[d]thiazole-2-thiol
    • PubChem17318
    • KSC914S5H
    • 2-mercapto-5-nitrobenzothiazole
    • 5-nitro-2-mercaptobenzothiazole
    • 5-Nitro-2-mercapto benzothiazole
    • NFZDOFMXGCPMCX-UHFFFAOYSA-N
    • 5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione
    • SY108777
    • 2(3H)-BENZOTHIAZOLETHIONE, 5-NITRO-;5-NITRO-2-BENZOTHIAZOLETHIOL; 5-NITROBENZOTHIAZOL-2-THIOL
    • 2-Mercapto-6-nitrobenzothiazole;2-Benzothiazolethio
    • AMY27818
    • AKOS028108763
    • 5-NITRO-1,3-BENZOTHIAZOLE-2-THIOL
    • SCHEMBL2002714
    • 58759-63-0
    • AB02548
    • AKOS002667726
    • MFCD00063382
    • Z276572600
    • FT-0720718
    • CHEMBL4852024
    • A869371
    • EN300-310572
    • DS-14156
    • 2(3H)-Benzothiazolethione,5-nitro-
    • F17507
    • DTXSID80407351
    • DB-000540
    • 2(3H)-Benzothiazolethione, 5-nitro-5-Nitrobenzothiazol-2-thiol
    • MDL： MFCD11111675
    • Inchi： 1S/C7H4N2O2S2/c10-9(11)4-1-2-6-5(3-4)8-7(12)13-6/h1-3H,(H,8,12)
    • InChI Key： NFZDOFMXGCPMCX-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=C(C=CC1=2)[N+](=O)[O-])=S

Computed Properties

  • Exact Mass: 211.97100
  • Monoisotopic Mass: 211.97141972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: No data available
  • Density: 1.7±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 380.6°C at 760 mmHg
  • Flash Point: 184.0±28.4 °C
  • Refractive Index: 1.802
  • PSA: 125.75000
  • LogP: 3.01640

5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione Security Information

5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-nitro-2,3-dihydro-1,3-benzothiazole-2-thione Pricemore >>

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